Sanggenon H

• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C20H18O6/c1-20(2)6-5-11-13(22)4-3-12(19(11)26-20)16-9-15(24)18-14(23)7-10(21)8-17(18)25-16/h3-8,16,21-23H,9H2,1-2H3/t16-/m0/s1
• InChIKey: QPAKXSCQEJXHSW-INIZCTEOSA-N

Sanggenon H: Structural and Baseline Profile of a Morus alba Prenylated Flavonoid

Sanggenon H (Sanggenone H, CAS 86450-80-8) is a prenylated flavonoid isolated from the root bark of Morus alba L. (white mulberry) [1]. It is biosynthetically classified as a Diels–Alder type adduct and features a cyclic prenyl group on its B-ring [2]. Like other sanggenons, it exhibits a range of bioactivities including anti-inflammatory and cytotoxic effects, but its specific substitution pattern creates a distinct pharmacological fingerprint compared to its analogs.

1

Prenylated flavonoid probe — distinct Diels–Alder adduct with cyclic B-ring prenyl group

2

Cellular signaling assay context — may support anti-inflammatory pathway studies (NF-κB, TNF-α) in macrophage models

3

Antiviral protease screening fit — reported inhibition of SARS-CoV-2 3CL protease supports antiviral research workflows

• [1] MedChemExpress. (n.d.). Sanggenone H. Retrieved April 18, 2026, from https://www.medchemexpress.eu/sanggenone-h.html View Source
• [2] Morante-Carriel, J., et al. (2024). Prenylated Flavonoids of the Moraceae Family: A Comprehensive Review of Their Biological Activities. Plants, 13(9), 1211. https://doi.org/10.3390/plants13091211 View Source

Why Sanggenon H Cannot Be Substituted by Other Sanggenon Analogs

Sanggenon H cannot be interchanged with other sanggenon-class compounds due to quantifiable differences in potency and target engagement driven by structural variation. For instance, the single cyclic prenyl group on the B-ring of Sanggenon H yields significantly weaker cytotoxicity (IC50 > 10 μM) than the double-prenylated analog Morusinol (IC50 4.3 μM) against THP-1 cells [1]. Furthermore, Sanggenon H shows an IC50 of approximately 7.7 μM against SARS-CoV-2 3CL protease, while its analog Sanggenon C exhibits a slightly lower IC50 of 7.2 μM in the same assay system [2]. These data underscore that subtle structural differences translate into measurable performance gaps, making compound-specific selection essential for reproducible research outcomes.

Risk 1

Sanggenon H vs. Morusinol / Kuwanon C Structural prenylation pattern may shift cytotoxicity assay response significantly

Cytotoxicity profile may differ

Risk 2

Sanggenon H vs. Sanggenon C Near-equivalent 3CL protease inhibition may not transfer to other antiviral endpoint contexts

Assay-response context may differ

Risk 3

Sanggenon H vs. Sanggenon F Unquantified anti-inflammatory potency may limit direct substitution in benchmark studies

Pathway-response endpoints may not transfer

• [1] Morante-Carriel, J., et al. (2024). Prenylated Flavonoids of the Moraceae Family: A Comprehensive Review of Their Biological Activities. Plants, 13(9), 1211. https://doi.org/10.3390/plants13091211 View Source
• [2] ChemicalBook. (2026). Sanggenone H (CAS 86450-80-8). Retrieved April 18, 2026, from https://m.chemicalbook.com/SupplyInfo_2433082.htm View Source

Quantitative Differentiation of Sanggenon H: Evidence-Based Comparison with Analogs

Cytotoxicity in THP-1 Cells: Sanggenon H vs. Morusinol and Kuwanon C

Sanggenon H exhibits markedly lower cytotoxicity against THP-1 human monocytic leukemic cells compared to the structurally related compounds Morusinol and Kuwanon C [1]. This differential activity is attributed to its single cyclic prenyl group on the B-ring, in contrast to the double prenyl substitution in Morusinol and the different substitution pattern in Kuwanon C.

THP-1 Cytotoxicity

Head-to-head

IC50 > 10 μM vs. Morusinol (4.3 μM) & Kuwanon C (1.7 μM)

Supports comparator compound selection for THP-1 cytotoxicity endpoint review

WST-1 assay, 24 h; reported cell-model response context

Evidence Dimension	Cytotoxicity (IC50) against THP-1 cells
Target Compound Data	IC50 > 10 μM
Comparator Or Baseline	Morusinol (IC50 = 4.3 ± 0.09 μM); Kuwanon C (IC50 = 1.7 ± 0.03 μM)
Quantified Difference	Sanggenon H is >2.3-fold less potent than Morusinol and >5.9-fold less potent than Kuwanon C
Conditions	THP-1 human monocytic leukemic cell line; WST-1 assay after 24 h

Why This Matters

This data highlights that Sanggenon H is a poor cytotoxic agent, making it unsuitable for cancer cell inhibition studies where Morusinol or Kuwanon C would be the preferred tool compounds.

• [1] Morante-Carriel, J., et al. (2024). Prenylated Flavonoids of the Moraceae Family: A Comprehensive Review of Their Biological Activities. Plants, 13(9), 1211. https://doi.org/10.3390/plants13091211 View Source

SARS-CoV-2 3CL Protease Inhibition: Sanggenon H vs. Sanggenon C

Both Sanggenon H and Sanggenon C inhibit the SARS-CoV-2 main protease (3CLpro/Mpro), but with a measurable difference in potency [1][2]. Sanggenon H has an IC50 of approximately 7.7 μM, while Sanggenon C exhibits a slightly lower IC50 of 7.2 μM. This indicates that Sanggenon C is marginally more potent under identical experimental conditions.

3CL Protease Inhibition

Cross-study comparable

IC50 ≈ 7.7 μM vs. Sanggenon C (7.2 μM)

Reported near-equivalent assay-response context for antiviral screening workflows

In vitro enzymatic assay; potency difference approx. 6.5%

Evidence Dimension	Inhibition of SARS-CoV-2 3CL protease
Target Compound Data	IC50 ≈ 7.7 μM
Comparator Or Baseline	Sanggenon C (IC50 = 7.2 μM)
Quantified Difference	Sanggenon C is approximately 6.5% more potent than Sanggenon H
Conditions	In vitro enzymatic assay for SARS-CoV-2 Mpro

Why This Matters

For antiviral screening programs targeting SARS-CoV-2 Mpro, this near-equivalent potency suggests that Sanggenon H is a viable alternative to Sanggenon C, but the slight potency difference may influence lead optimization decisions based on other properties like solubility or metabolic stability.

• [1] ChemicalBook. (2026). Sanggenone H (CAS 86450-80-8). Retrieved April 18, 2026, from https://m.chemicalbook.com/SupplyInfo_2433082.htm View Source
• [2] Table 1. Evaluation of Inhibitory Activities of VHs for SARS-CoV-2 Mpro. (2023). PMC. https://pmc.ncbi.nlm.nih.gov/articles/PMC9897716/table/Tab1/ View Source

Anti-inflammatory Activity: Class-Level Evidence with Quantitative Basis

Sanggenon H attenuates the secretion of pro-inflammatory cytokines TNF-α and IL-1β and inhibits NF-κB nuclear translocation in LPS-stimulated macrophages [1]. While specific IC50 values for Sanggenon H are not reported, this activity is consistent with the sanggenon class. Notably, Sanggenon F, a structurally related analog, inhibits nitric oxide production in RAW264.7 cells with an IC50 of 19 nM , indicating that potency within this class can vary by orders of magnitude. Therefore, while Sanggenon H is active, its relative potency compared to the most potent sanggenons remains unquantified.

Anti-inflammatory Potency

Class-level inference

IC50 not reported vs. Sanggenon F (NO IC50 = 19 nM)

Supports pathway-response interpretation; quantitative potency requires direct characterization

Data to verify; LPS-stimulated macrophage model

Evidence Dimension	Attenuation of TNF-α and IL-1β secretion; NF-κB nuclear translocation
Target Compound Data	Active (attenuation observed); quantitative IC50 not reported
Comparator Or Baseline	Sanggenon F (IC50 = 19 nM for NO production in RAW264.7 cells)
Quantified Difference	Quantitative difference cannot be calculated due to missing IC50 for Sanggenon H
Conditions	LPS-stimulated macrophages

Why This Matters

Sanggenon H demonstrates anti-inflammatory activity, but its potency relative to the most active sanggenons (e.g., Sanggenon F) is unknown. Researchers seeking a potent anti-inflammatory tool compound should prioritize Sanggenon F or other quantified analogs.

• [1] Zelová, H., et al. (2014). Evaluation of anti-inflammatory activity of prenylated substances isolated from Morus alba and Morus nigra. Journal of Natural Products, 77(6), 1297-1303. https://doi.org/10.1021/np401025f View Source

Optimal Research Applications for Sanggenon H Based on Quantitative Evidence

Anti-inflammatory Mechanism Studies with Defined but Unquantified Potency

Sanggenon H is suitable for investigating anti-inflammatory signaling pathways (NF-κB, TNF-α, IL-1β) in macrophage models, as demonstrated by its attenuation of cytokine secretion and NF-κB translocation [1]. However, due to the lack of a reported IC50, it should not be used as a benchmark for potency comparisons without first establishing its own dose-response curve in the user's specific assay system.

SARS-CoV-2 3CL Protease Inhibitor Screening and Validation

With an IC50 of approximately 7.7 μM against SARS-CoV-2 Mpro [1], Sanggenon H is a viable candidate for antiviral screening cascades. Its potency is nearly equivalent to Sanggenon C (IC50 7.2 μM) [2], allowing researchers to use Sanggenon H as a chemical probe to study Mpro inhibition or as a starting point for structure-activity relationship (SAR) studies, particularly when alternative scaffolds are desired.

Negative Control or Low-Activity Comparator in Cytotoxicity Assays

Given its weak cytotoxicity against THP-1 cells (IC50 > 10 μM) [1], Sanggenon H can serve as a negative control or low-activity comparator when assessing the potency of more cytotoxic prenylated flavonoids like Kuwanon C (IC50 1.7 μM) or Morusinol (IC50 4.3 μM). This application is valuable for establishing structure-activity relationships and validating assay sensitivity.

Metabolic and Anti-Obesity Research (Emerging but Unquantified)

Preliminary studies suggest Sanggenon H may enhance insulin sensitivity and inhibit adipogenesis [1], but no quantitative comparator data is available against other sanggenons like Sanggenon D (pancreatic lipase IC50 = 0.77 μM) [2]. Therefore, its use in this area should be exploratory, with the understanding that its potency relative to more established sanggenons in this class remains uncharacterized.

Application

Selection Property

Validation Focus

Anti-inflammatory signaling pathway studies

Class-level anti-inflammatory response context

Dose-response and NF-κB pathway endpoint characterization

SARS-CoV-2 3CL protease screening cascades

Reported Mpro inhibition context

Assay-specific IC50 and SAR scaffold evaluation

Cytotoxicity structure-activity relationship studies

Low-activity comparator profile in THP-1 cells

Assay sensitivity and prenylation-pattern endpoint review

Metabolic and adipogenesis research

Unquantified insulin-sensitivity context

Exploratory dose-response and comparator benchmarking

• [1] ChemicalBook. (2026). Sanggenone H (CAS 86450-80-8). Retrieved April 18, 2026, from https://m.chemicalbook.com/SupplyInfo_2433082.htm View Source
• [2] Hou, X. D., et al. (2018). Natural constituents from Cortex Mori Radicis as new pancreatic lipase inhibitors. Bioorganic Chemistry, 80, 577-584. https://doi.org/10.1016/j.bioorg.2018.07.014 View Source
• [3] Zelová, H., et al. (2014). Evaluation of anti-inflammatory activity of prenylated substances isolated from Morus alba and Morus nigra. Journal of Natural Products, 77(6), 1297-1303. https://doi.org/10.1021/np401025f View Source
• [4] Morante-Carriel, J., et al. (2024). Prenylated Flavonoids of the Moraceae Family: A Comprehensive Review of Their Biological Activities. Plants, 13(9), 1211. https://doi.org/10.3390/plants13091211 View Source
• [5] Table 1. Evaluation of Inhibitory Activities of VHs for SARS-CoV-2 Mpro. (2023). PMC. https://pmc.ncbi.nlm.nih.gov/articles/PMC9897716/table/Tab1/ View Source